Cas no 61347-04-4 (2,4-Hexadienoic acid, 6-(dicyclohexylamino)-, ethyl ester, hydrochloride)

• Product name: 2,4-Hexadienoic acid, 6-(dicyclohexylamino)-, ethyl ester, hydrochloride
• CAS No: 61347-04-4
• MF: C₂₀H₃₄ClNO₂
• MW: 355.942465305328
• CID: 483024
• PubChem ID: 71396713

2,4-Hexadienoic acid, 6-(dicyclohexylamino)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(dicyclohexylamino)-, ethyl ester, hydrochloride
• ethyl 6-(dicyclohexylamino)hexa-2,4-dienoate,hydrochloride
• Ethyl 6-(dicyclohexylamino)hexa-2,4-dienoate--hydrogen chloride (1/1)
• 61347-04-4
• DTXSID90818257

• Inchi： InChI=1S/C20H33NO2.ClH/c1-2-23-20(22)16-10-5-11-17-21(18-12-6-3-7-13-18)19-14-8-4-9-15-19;/h5,10-11,16,18-19H,2-4,6-9,12-15,17H2,1H3;1H
• InChI Key： PKXOULCNMWZUJV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=CC=CCN(C1CCCCC1)C2CCCCC2.Cl

Computed Properties

• Exact Mass: 355.22802
• Monoisotopic Mass: 355.2278070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54